Cas no 74862-27-4 (1H-Indole-3-carboximidic acid methyl ester)

• Product Name: 1H-Indole-3-carboximidic acid methyl ester
• CAS No: 74862-27-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 2103988
• Update Time: 2023-11-18

1H-Indole-3-carboximidic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboximidic acid methyl ester
• 1H-Indole-3-carboximidic acid, methyl ester
• FCH1247874
• 1H-indole-3-carboximidic acid, methyl ester, hydrochloride
• CID 135802643

• Inchi： 1S/C10H10N2O/c1-13-10(11)8-6-12-9-5-3-2-4-7(8)9/h2-6,11-12H,1H3
• InChI Key： DJYCPSULZRWRJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CNC2C=CC=CC=21)=N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 2.7
• Topological Polar Surface Area: 48.9

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Melting Point: 159-195 °C
• Boiling Point: 312.1±34.0 °C(Predicted)
• pka: 15.62±0.30(Predicted)